Cas no 30489-27-1 (Dammar-13(17)-ene-3,16-dione,24,25-epoxy-11,23-dihydroxy-, (8a,9b,11b,14b,23S,24R)-)

• Product Name: Dammar-13(17)-ene-3,16-dione,24,25-epoxy-11,23-dihydroxy-, (8a,9b,11b,14b,23S,24R)-
• CAS No: 30489-27-1
• Molecular Formula: C₃₀H₄₆O₅
• Molecular Weight: 486.683249950409
• CID: 315666
• PubChem ID: 101306923

Dammar-13(17)-ene-3,16-dione,24,25-epoxy-11,23-dihydroxy-, (8a,9b,11b,14b,23S,24R)- Properties

Names and Identifiers

• Dammar-13(17)-ene-3,16-dione,24,25-epoxy-11,23-dihydroxy-, (8a,9b,11b,14b,23S,24R)-
• Alisol C
• 8a,9b,14b-Dammar-13(17)-ene-3,16-dione, 24,25-epoxy-11b,23-dihydroxy- (8CI)
• (8alpha,9beta,11beta,14beta,23S,24R)-24,25-Epoxy-11,23-dihydroxydammar-13(17)-ene-3,16-dione
• 16-Oxoalisol B
• 30489-27-1
• DTXSID401318725
• (8alpha,9beta,14beta,23S,24R)-11beta,23-Dihydroxy-24,25-epoxy-5alpha-dammar-13(17)-ene-3,16-dione
• (5R,8S,9S,10S,11S,14R)-17-[(2R,4S)-4-[(2R)-3,3-Dimethyloxiran-2-yl]-4-hydroxybutan-2-yl]-11-hydroxy-4,4,8,10,14-pentamethyl-2,5,6,7,9,11,12,15-octahydro-1H-cyclopenta[a]phenanthrene-3,16-dione
• AKOS040760261
• FS-7798
• DA-70699

• InChIKey： DORJGGFFCMZTHW-KXVAGGRESA-N
• Inchi： InChI=1S/C30H46O5/c1-16(13-19(32)25-27(4,5)35-25)23-17-14-18(31)24-28(6)11-10-22(34)26(2,3)21(28)9-12-29(24,7)30(17,8)15-20(23)33/h16,18-19,21,24-25,31-32H,9-15H2,1-8H3/t16-,18+,19+,21+,24+,25-,28+,29+,30+/m1/s1
• SMILES： C[C@H](C[C@@H]([C@@H]1C(C)(C)O1)O)C2=C3C[C@@H]([C@H]4[C@@]5(C)CCC(=O)C(C)(C)[C@@H]5CC[C@]4(C)[C@@]3(C)CC2=O)O

Computed Properties

• Exact Mass: 486.33452456g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 486.33452456g/mol
• Heavy Atom Count: 35
• Complexity: 993
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Boiling Point: 611.3±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 193.0±25.0 °C
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),